Cas no 91346-99-5 (Decanedioic acid,2,9-diamino-)
Decanedioic acid,2,9-diamino- structure
Product Name:Decanedioic acid,2,9-diamino-
CAS No:91346-99-5
MF:C10H20N2O4
MW:232.276803016663
CID:815714
PubChem ID:219221
Update Time:2025-04-19
Decanedioic acid,2,9-diamino- Chemical and Physical Properties
Names and Identifiers
-
- Decanedioic acid,2,9-diamino-
- 2,9-DIAMINODECANEDIOIC ACID
- AKOS022018568
- AB01322816-02
- DTXSID10276976
- AKOS001742787
- 91346-99-5
- alpha, theta-Diaminosebacic acid
- SCHEMBL6741106
- CHEMBL4175625
- NSC-228
- NCGC00329323-01
- NSC228
-
- Inchi: 1S/C10H20N2O4/c11-7(9(13)14)5-3-1-2-4-6-8(12)10(15)16/h7-8H,1-6,11-12H2,(H,13,14)(H,15,16)
- InChI Key: JOOVPMLVPBHUEJ-UHFFFAOYSA-N
- SMILES: OC(C(CCCCCCC(C(=O)O)N)N)=O
Computed Properties
- Exact Mass: 232.14230712g/mol
- Monoisotopic Mass: 232.14230712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.4
- Topological Polar Surface Area: 127Ų
Decanedioic acid,2,9-diamino- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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